Butyl 2-[butoxy(difluoro)methyl]-3,3,3-trifluoropropanoate
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Overview
Description
Butyl 2-[butoxy(difluoro)methyl]-3,3,3-trifluoropropanoate is an organic compound that belongs to the class of esters. Esters are characterized by their pleasant odors and are often used in perfumes and flavoring agents
Preparation Methods
The preparation of Butyl 2-[butoxy(difluoro)methyl]-3,3,3-trifluoropropanoate involves several synthetic routes. One common method is the esterification reaction, where a carboxylic acid reacts with an alcohol in the presence of an acid catalyst. The specific reaction conditions, such as temperature and pressure, can vary depending on the desired yield and purity of the product .
Chemical Reactions Analysis
Butyl 2-[butoxy(difluoro)methyl]-3,3,3-trifluoropropanoate undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
This compound has several scientific research applications In chemistry, it is used as a reagent in organic synthesis In biology, it can be used to study enzyme interactions and metabolic pathwaysIndustrially, it can be used in the production of specialty chemicals and materials .
Mechanism of Action
The mechanism of action of Butyl 2-[butoxy(difluoro)methyl]-3,3,3-trifluoropropanoate involves its interaction with specific molecular targets and pathways. The compound can act as a substrate for enzymes, leading to the formation of various metabolites. These interactions can affect cellular processes and biochemical pathways, making it a valuable tool in scientific research .
Comparison with Similar Compounds
Butyl 2-[butoxy(difluoro)methyl]-3,3,3-trifluoropropanoate can be compared with other similar compounds such as ethyl acetate and methyl butyrate. While these compounds share similar ester functional groups, this compound is unique due to its trifluoropropanoate moiety, which imparts distinct chemical and physical properties .
Properties
CAS No. |
62935-27-7 |
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Molecular Formula |
C12H19F5O3 |
Molecular Weight |
306.27 g/mol |
IUPAC Name |
butyl 2-[butoxy(difluoro)methyl]-3,3,3-trifluoropropanoate |
InChI |
InChI=1S/C12H19F5O3/c1-3-5-7-19-10(18)9(11(13,14)15)12(16,17)20-8-6-4-2/h9H,3-8H2,1-2H3 |
InChI Key |
KHJYKDUWWMCSIL-UHFFFAOYSA-N |
Canonical SMILES |
CCCCOC(=O)C(C(OCCCC)(F)F)C(F)(F)F |
Origin of Product |
United States |
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